3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone

• IUPAC Name: 3-benzyl-4-(2-propan-2-yl-1,3-benzoxazole-5-carbonyl)piperazin-2-one
• InChI: InChI=1S/C22H23N3O3/c1-14(2)21-24-17-13-16(8-9-19(17)28-21)22(27)25-11-10-23-20(26)18(25)12-15-6-4-3-5-7-15/h3-9,13-14,18H,10-12H2,1-2H3,(H,23,26)
• InChI Key: XJOCUWKPVQCZJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(O1)C=CC(=C2)C(=O)N3CCNC(=O)C3CC4=CC=CC=C4
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, such as pharmaceuticals, biotechnology, and materials science.

Mechanism of Action

The mechanism of action of 3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. This leads to the induction of apoptosis, or programmed cell death, in these cells.
Biochemical and Physiological Effects
Studies have shown that 3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone has significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis in these cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone in lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone. One of the most promising directions is the development of new drugs based on this compound. It has shown significant antitumor activity, making it a promising candidate for the treatment of cancer. Other future directions include studying the mechanisms of action of this compound and exploring its potential applications in other fields, such as materials science and biotechnology.
Conclusion
In conclusion, 3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone is a chemical compound with significant potential in various fields, including pharmaceuticals, biotechnology, and materials science. Its potent antitumor activity makes it a promising lead compound for the development of new drugs. Further research is needed to fully understand its mechanisms of action and explore its potential applications in other fields.

Synthesis Methods

The synthesis of 3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone involves the reaction of 2-isopropyl-5-(chloromethyl)benzoxazole with benzylpiperazine in the presence of a base, followed by the reaction of the resulting intermediate with 4-nitrobenzoyl chloride. The final product is obtained by reducing the nitro group to an amino group using hydrogen gas and palladium on carbon as a catalyst.

Scientific Research Applications

The potential applications of 3-benzyl-4-[(2-isopropyl-1,3-benzoxazol-5-yl)carbonyl]-2-piperazinone in scientific research are numerous. One of the most promising applications is in the field of drug discovery, where this compound can be used as a lead compound for the development of new drugs. It has been shown to have potent antitumor activity against various cancer cell lines, making it a promising candidate for the treatment of cancer.